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Compound Name: Disperse yellow 54

Cat. No.: B076046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Yellow 54 (CAS No. 12223-85-7), also known as C.I. 47020, is a quinoline-based

dye used in the textile industry for coloring synthetic fibers such as polyester.[1] While widely

used, a comprehensive toxicological profile for this compound is not readily available in public

literature. This technical guide synthesizes the existing toxicological data on Disperse Yellow
54 to inform researchers and professionals in drug development and other scientific fields of its

potential hazards. The available data is limited, with significant gaps in key toxicological

endpoints.

Quantitative Toxicological Data
The primary quantitative toxicological data available for Disperse Yellow 54 pertains to acute

toxicity. For many other standard toxicological assessments, data is currently unavailable.
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Toxicological
Endpoint

Test Species
Route of
Administration

Value Reference

Acute Toxicity

LD50 Rat Oral > 5000 mg/kg

[No specific

study cited in

sources]

LD50 Rat Dermal > 2000 mg/kg

[No specific

study cited in

sources]

Skin

Sensitization

Data not

available

Mutagenicity

Data not

available
[2][3]

Carcinogenicity

Data not

available
[2][3]

Reproductive

Toxicity

Data not

available
[2][3]

Ecotoxicity

Toxicity to fish
Data not

available
[3]

Toxicity to

daphnia

Data not

available
[3]
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Toxicity to algae
Data not

available
[3]

Key Toxicological Profile
Skin Sensitization and Allergenic Potential

A recurring theme in the available literature is the classification of Disperse Yellow 54 as a

skin sensitizer and a potential allergen.[4] Disperse dyes, as a class, are recognized as

significant contact allergens, and Disperse Yellow 54 has been implicated in cases of allergic

contact dermatitis.[2][5] However, specific quantitative data from studies such as the murine

Local Lymph Node Assay (LLNA) to determine its sensitizing potency (e.g., EC3 value) are not

publicly available for this specific dye.[5] Clinical studies and reviews on textile-related

dermatitis often list disperse dyes as a common cause of contact allergy.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Disperse Yellow 54 are

not provided in the readily available literature. However, standardized methodologies are

employed for the endpoints listed.

Acute Oral Toxicity (General Protocol - e.g., OECD TG 420)

A typical acute oral toxicity study involves the administration of a single dose of the substance

to fasted animals (commonly rats). The animals are then observed for a defined period (e.g., 14

days) for signs of toxicity and mortality. The LD50, the dose estimated to cause mortality in

50% of the test animals, is then calculated.

Skin Sensitization - Murine Local Lymph Node Assay (LLNA) (General Protocol - e.g., OECD

TG 429)

The LLNA is a standard in vivo method to identify potential skin sensitizers and determine their

potency.[5] The principle of the assay is to measure the proliferation of lymphocytes in the

auricular lymph nodes that drain the site of application of the test substance on the mouse ear.

[5] A substance is classified as a sensitizer if it induces a three-fold or greater increase in

lymphocyte proliferation compared to a vehicle-treated control group.[5] The result is often
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expressed as the EC3 value, which is the estimated concentration required to produce a three-

fold increase in lymphocyte proliferation.[5]

Signaling Pathways and Experimental Workflows
There is no information available in the searched literature regarding the specific signaling

pathways affected by Disperse Yellow 54. Due to the lack of detailed experimental workflows

for this specific compound, a generalized workflow for assessing skin sensitization potential

using in vitro and in vivo methods is presented below.

General Workflow for Skin Sensitization Assessment

In Vivo Testing

Data Analysis & Classification

Direct Peptide Reactivity Assay (DPRA)
- Assesses protein binding potential

KeratinoSens™ / LuSens™
- Measures keratinocyte activation

h-CLAT
- Measures dendritic cell activation

Local Lymph Node Assay (LLNA)
- Measures lymphocyte proliferation in mice

Confirmation &
Potency Assessment

EC3 Value Calculation
- Determines sensitizing potency

Hazard Classification
- GHS Categorization

Click to download full resolution via product page

Caption: A generalized workflow for assessing the skin sensitization potential of a chemical.
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Conclusion
The available toxicological data for Disperse Yellow 54 is sparse. While it is identified as a

skin sensitizer and potential allergen, crucial quantitative data to fully characterize its

toxicological profile, including mutagenicity, carcinogenicity, and reproductive toxicity, are

absent from the public domain. Researchers and professionals should handle this compound

with caution, employing appropriate personal protective equipment, especially to avoid skin

contact. Further comprehensive toxicological studies are warranted to fill the existing data gaps

and provide a more complete understanding of the potential risks associated with Disperse
Yellow 54.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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